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Abstract

Lavandulyl acetate, a monoterpene ester found as a significant constituent of lavender oil,
has garnered increasing interest in the scientific community for its diverse biological activities.
This technical guide provides an in-depth review of the current scientific literature on
lavandulyl acetate, encompassing its chemical and physical properties, synthesis and
extraction methodologies, and a detailed examination of its pharmacological effects, including
insecticidal, antimicrobial, anti-inflammatory, and anticancer properties. This document is
intended to serve as a comprehensive resource, presenting quantitative data in structured
tables, detailing experimental protocols, and visualizing key pathways and workflows to
facilitate further research and development.

Chemical and Physical Properties

Lavandulyl acetate is the acetate ester of lavandulol. Its chemical structure and key properties
are summarized below.[1][2]
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Property Value Reference
Chemical Formula C12H2002 [11[3]
Molecular Weight 196.29 g/mol [1]
5-methyl-2-prop-1-en-2-ylhex-
IUPAC Name ( yreprop Y
4-enyl) acetate
CAS Number 25905-14-0
Appearance Colorless to pale yellow liquid
- _ 228.00 to 229.00 °C @ 760.00
Boiling Point
mm Hg
Flash Point 159.00 °F TCC (70.56 °C)
B Soluble in alcohol; Insoluble in
Solubility
water
logP (o/w) 3.518 (estimated)

Spectroscopic Data

The structural elucidation of lavandulyl acetate is supported by various spectroscopic

techniques.

Table 1.1: *H NMR Spectral Data of Lavandulyl Acetate
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

1.62 S 3H CHs

1.69 S 3H CHs

1.73 S 3H CHs

2.04 s 3H O-C(=0)-CHs

2.10-2.30 m 3H CHz, CH

4.05 d 2H O-CH:

4.70 S 1H =CH:

4.85 S 1H =CH:z

5.10 t 1H =CH

Source: Data compiled from publicly available spectral databases.

Table 1.2: 13C NMR Spectral Data of Lavandulyl Acetate
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Chemical Shift (ppm) Assignment
17.8 CHs

20.0 CHs

21.0 O-C(=0)-CHs
25.7 CHs

37.5 CH:

45.8 CH

65.0 O-CH:

113.0 =CH:z

122.0 =CH

134.0 =C

144.0 =C

171.0 C=0

Source: Data compiled from publicly available spectral databases.

Table 1.3: Key IR Absorption Bands of Lavandulyl Acetate

Wavenumber (cm~—?) Assignment

2970-2860 C-H stretching of -CHz and -CHs groups
1740 C=0 stretching (ester)

1644 C=C stretching (vinyl)

1236 C-O stretching (ester)

Source: Data compiled from various spectroscopic studies.

Synthesis and Extraction
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Chemical Synthesis

A biomimetic synthesis of lavandulyl acetate has been reported starting from 2-methyl-3-
butene-2-ol.

Experimental Protocol: Biomimetic Synthesis of Lavandulyl Acetate

Reaction Setup: A mixture of 2-methyl-3-butene-2-ol and acetic acid is prepared.

e Acid Catalysis: The reaction is initiated in an acidic medium, leading to the formation of
carbocation intermediates.

o Rearrangement and Acetylation: The carbocation undergoes rearrangement and reacts with
acetic acid to form prenyl acetate in situ.

o Dimerization and Elimination: The prenyl acetate further reacts to form a diacetate
intermediate, which upon mild heating, eliminates acetic acid via a retro-ene reaction to yield
lavandulyl acetate.

 Purification: The final product is purified by vacuum distillation (106-107°C/13 mmHg).

A patented process also describes the synthesis of lavandulyl acetate from lavandulic acid,
which is formed by the rearrangement of 2-methylbuten-2-yl-3,3-dimethyl acrylate.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis of Lavandulyl Acetate

H* . . Acetic Acid L R . Heat, -Acetic Acid
2-Methyl-3-butene-2-ol Carbocation Intermediate (B) Prenyl Acetate (in situ) Diacetate Intermediate Lavandulyl Acetate

Microbial Biosynthesis of Lavandulyl Acetate in E. coli

LiAAT4 (Acyltransferase)
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Proposed Anti-inflammatory Signaling Pathway of Lavandulyl Acetate
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Proposed Apoptotic Pathway Induced by Lavandulyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123112#review-of-lavandulyl-acetate-in-scientific-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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